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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing

Rescalure for mating disruption of the California red scale (Aonidiella aurantii).

Frequently Asked Questions (FAQs)
Q1: What is Rescalure and how does it work for mating disruption?

A1: Rescalure is a synthetic version of the sex pheromone produced by the female California

red scale (Aonidiella aurantii)[1]. It is used in mating disruption, a pest management technique

that permeates the air with the synthetic pheromone. This confuses the male scales, making it

difficult for them to locate females for mating[2]. The goal is to reduce successful mating,

thereby suppressing the pest population and minimizing crop damage over time[2][3].

Rescalure's mode of action is non-toxic; it does not kill the insects but rather interferes with

their reproductive cycle[1][2].

Q2: Is Rescalure used for the Red Palm Weevil (Rhynchophorus ferrugineus)?

A2: No, Rescalure is the species-specific sex pheromone for the California red scale

(Aonidiella aurantii)[1]. The primary pheromone for the Red Palm Weevil is a male-produced

aggregation pheromone, composed mainly of ferrugineol and ferrugineone[4][5]. This

pheromone attracts both males and females for mass gathering and is primarily used in mass

trapping systems rather than mating disruption[5][6][7].
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Q3: What are the primary benefits of using Rescalure in an Integrated Pest Management (IPM)

program?

A3: The primary benefits include:

High Specificity: Rescalure targets only the California red scale, leaving non-target species,

including beneficial insects and pollinators, unharmed[2].

Reduced Insecticide Use: Effective mating disruption can reduce the need for conventional

insecticide applications, which helps in managing insecticide resistance[8][9].

Safety and Environmental Profile: As a non-toxic, species-specific agent, it has a low

environmental impact. Products like CheckMate CRS are MRL (Maximum Residue Limit)

exempt, have zero re-entry or pre-harvest intervals, and are often approved for organic

production[2].

Q4: How long are Rescalure dispensers effective in the field?

A4: The field longevity of dispensers depends on the specific formulation and environmental

conditions. For instance, CheckMate CRS dispensers are designed to release the pheromone

for up to 8 months, covering the multiple generations of California red scale that occur in a

season[8][9][10]. However, high temperatures can accelerate the pheromone release rate,

potentially shortening the effective life of the dispenser.

Troubleshooting Guide: Overcoming Low Mating
Disruption Rates
This guide addresses common issues encountered during mating disruption experiments with

Rescalure for the California red scale.

Q5: Why are my pheromone trap catches still high after deploying Rescalure dispensers?

A5: High trap catches in a mating disruption plot can indicate several issues:

Insufficient Dispenser Density: The number of dispensers per unit area may be too low to

create a sufficiently dense pheromone plume to confuse males. The label rate for

CheckMate CRS is 450 dispensers per hectare (180 per acre)[2][3]. Doubling the dispenser
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density has been shown to improve disruption in some cases, especially under high pest

pressure[11].

Improper Dispenser Placement: Dispensers should be placed within the tree canopy, where

the pests are most abundant, not on outer branches[2]. A typical height is around 2 meters

(5-6 feet) above the ground[8][12].

High Pest Population: Mating disruption is most effective at keeping low to moderate pest

populations suppressed[13]. If the initial population density is very high, the probability of

males finding females without relying on long-range pheromone plumes increases. In such

cases, an initial insecticide treatment may be necessary to reduce the population to a

manageable level.

Immigration of Mated Females: Mating disruption does not kill insects. Mated females can

migrate into the treated plot from adjacent untreated areas and lay eggs. This is a significant

issue in small (less than 10 acres) or non-isolated orchards[3]. Creating a buffer zone by

increasing dispenser density along the borders can help mitigate this "edge effect".

Q6: I've achieved significant trap shutdown (low male captures), but I'm still seeing high levels

of fruit damage. What's wrong?

A6: This discrepancy is a key challenge in evaluating mating disruption efficacy. The reduction

of male captures in traps is a good indicator of communication disruption, but not always a

reliable predictor of mating reduction or crop protection[14].

High Pest Density: At very high population densities, males may encounter females at close

range through random movement, bypassing the need for long-distance pheromone

tracking. This can lead to mating even when trap capture is suppressed.

Timing of Application: Dispensers must be deployed before the first male flight of the season

to prevent the mating of the first generation.

Inadequate Coverage: Uneven dispenser distribution, or challenging environmental

conditions like strong, persistent winds, can create "holes" in the pheromone cloud, allowing

males to locate females.
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Monitoring Trap Issues: The pheromone lure in the monitoring trap might be old or less

potent than the dispensers, leading to an exaggerated impression of trap shutdown. Ensure

monitoring lures are replaced according to manufacturer recommendations (e.g., every 40

days)[15]. Using high-dose lures in monitoring traps can sometimes provide a better

indication of pest flights even under disruption[16].

Q7: How do environmental factors affect the performance of Rescalure?

A7: Environmental conditions can significantly impact dispenser release rates and pheromone

distribution:

Temperature: Higher temperatures increase the volatility of the pheromone, leading to a

higher release rate. This can enhance disruption in the short term but may exhaust the

dispensers before the end of the season.

Wind: Moderate airflow is necessary to disperse the pheromone throughout the canopy.

However, strong or turbulent winds can quickly dissipate the pheromone plume, reducing its

concentration and effectiveness.

UV Radiation: Ultraviolet light can contribute to the degradation of the pheromone molecule

over time. Dispensers are designed to protect the active ingredient, but long-term exposure

can reduce efficacy.

Data Presentation: Efficacy of Rescalure Mating
Disruption
The following tables summarize quantitative data from field trials of Rescalure-based mating

disruption (specifically CheckMate CRS) for California red scale.

Table 1: Reduction in Male Trap Captures
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Study Reference Duration of Study
Average Reduction
in Male Captures
(%)

Notes

Grafton-Cardwell et al.

(2021)[8][9][10]
2018-2019 90%

Cumulative male flight

trap catches.

Vacas et al. (2010)[17] Field Season 76.7% - 98%

Reduction during the

second flight across

three trials.

Cocco et al. (2018)[3] Field Season >90%

General finding for

effective mating

disruption.

Haviland et al. (2018)

[11]
2017-2018 93.5%

For Navel

Orangeworm, but

demonstrates high

potential for trap

shutdown.

Table 2: Reduction in Crop Damage

Study Reference
Parameter
Measured

Average Reduction
in Damage (%)

Notes

Grafton-Cardwell et al.

(2021)[8][9]
Highly Infested Fruit 75%

In 7 of 12 sites, highly

infested fruit was

reduced below 0.5%.

Vacas et al. (2009)[3]

[15]
Damaged Fruit ~70%

Using biodegradable

dispensers with 50-

100 mg of

pheromone.

Grafton-Cardwell et al.

(2021)[8]

Twig and Leaf

Infestations
95%

Demonstrates impact

on overall pest

population, not just

fruit.
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Experimental Protocols
Protocol 1: Evaluating Mating Disruption Efficacy via Trap Capture Reduction

Objective: To quantify the effectiveness of Rescalure in disrupting the chemical communication

of male California red scale.

Methodology:

Plot Setup: Establish at least two plots: a treatment plot with Rescalure dispensers and an

untreated control plot. Plots should be of sufficient size (e.g., >5-10 acres) and separated by

a significant distance (buffer zone) to prevent pheromone drift[3].

Dispenser Deployment: In the treatment plot, deploy Rescalure dispensers at the

recommended rate (e.g., 450/ha) and placement (e.g., 2m high, inside the canopy) before

the anticipated first male flight of the season[2][8].

Trap Placement: Place pheromone-baited sticky traps (e.g., PHEROCON® V Trap) in both

the treated and control plots. A minimum of three traps per plot is recommended[15]. Place

traps in the center of the plots to minimize edge effects.

Trap Servicing: Check traps weekly. Count and record the number of captured male A.

aurantii. Replace sticky trap liners weekly[15].

Lure Maintenance: Replace the pheromone lures in the monitoring traps at the interval

recommended by the manufacturer (e.g., every 40-60 days) to ensure consistent

attraction[15].

Data Analysis: Calculate the percent trap shutdown using the formula: [1 - (Mean captures in

treated plot / Mean captures in control plot)] * 100. Analyze data for statistical significance

using appropriate methods (e.g., ANOVA on log-transformed counts)[15].

Protocol 2: Assessing Crop Damage

Objective: To determine if communication disruption translates to a reduction in fruit infestation.

Methodology:
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Sampling: At the end of the season, before harvest, randomly select a predetermined

number of trees from the central area of both the treated and control plots (e.g., 10 trees per

plot)[15].

Fruit Evaluation: From each selected tree, randomly sample a set number of fruits (e.g., 40

fruits per tree), ensuring samples are taken from different orientations (e.g., 10 fruits per

cardinal direction)[15].

Infestation Scoring: Examine each fruit and categorize the level of scale infestation based on

a predefined scale. A common method is to count the number of adult female scales and

classify fruit as:

Clean: 0 scales

Lightly Infested: 1-2 scales

Highly Infested: >2 scales[15]

Data Analysis: Calculate the percentage of fruit in each infestation category for both treated

and control plots. A treatment is considered effective if there is a statistically significant

reduction in the percentage of "Highly Infested" fruit in the treated plot compared to the

control.
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Caption: Generalized pheromone signal transduction pathway in a male insect.
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Caption: Experimental workflow for troubleshooting low mating disruption efficacy.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1610670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mating Disruption
Success

Low Initial
Pest Density

Large, Contiguous
Orchard (>10 acres)

Sufficient Dispenser
Density (e.g., 450/ha)

Correct Dispenser
Placement (Canopy)

Proper Application
Timing (Pre-Flight)

Favorable Environment
(Moderate Temp/Wind)

High Pest
Pressure

Small/Isolated
Orchard

Click to download full resolution via product page

Caption: Logical relationships of factors influencing mating disruption success.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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